Cas no 138350-92-2 (tert-butyl 1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: tert-butyl 1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 138350-92-2
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• MDL: MFCD11976259
• CID: 1261875
• PubChem ID: 15112489
• Update Time: 2025-05-22

tert-butyl 1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-, 1,1-dimethylethyl ester
• tert-butyl 3,4-dihydro-1H-isoquinoline-2-carboxylate
• tert-butyl 3,4-dihydroisoquinoline-2(1H)-carboxylate
• 1,2,3,4-tetrahydro-isoquinoline-2-carboxylic acid tert-butyl ester
• tert-butyl 1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• AKOS013102138
• HTDOHIVUPFBSNR-UHFFFAOYSA-N
• D86982
• SCHEMBL1202402
• N-(t-butoxycarbonyl)-1,2,3,4-tetrahydroisoquinoline
• tert-butyl 3,4-dihydro-2(1H)-isoquinolinecarboxylate
• 2(1H)-Isoquinolinecarboxylicacid,3,4-dihydro-,1,1-dimethylethylester
• EN300-182165
• 3,4-dihydro-1H-isoquinoline-2-carboxylic acid tert-butyl ester
• DTXSID90568407
• 138350-92-2

• MDL： MFCD11976259
• Inchi： 1S/C14H19NO2/c1-14(2,3)17-13(16)15-9-8-11-6-4-5-7-12(11)10-15/h4-7H,8-10H2,1-3H3
• InChI Key： HTDOHIVUPFBSNR-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C=CC=CC=2CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on tert-butyl 1,2,3,4-tetrahydroisoquinoline-2-carboxylate

tert-butyl 1,2,3,4-tetrahydroisoquinoline-2-carboxylate: A Comprehensive Overview

The compound with CAS No. 138350-92-2, commonly referred to as tert-butyl 1,2,3,4-tetrahydroisoquinoline-2-carboxylate, is a significant molecule in the field of organic chemistry. This compound belongs to the class of isoquinoline derivatives, which have garnered considerable attention due to their diverse biological activities and applications in drug discovery. The tert-butyl group attached to the isoquinoline skeleton imparts unique chemical properties, making this compound a valuable substrate for further functionalization and exploration in various research domains.

Recent studies have highlighted the potential of tert-butyl 1,2,3,4-tetrahydroisoquinoline-2-carboxylate in the development of novel therapeutic agents. Its structural versatility allows for the incorporation of various functional groups, enabling researchers to explore its role in targeting specific biological pathways. For instance, investigations into its anti-inflammatory and antioxidant properties have revealed promising results, suggesting its potential application in the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthesis of tert-butyl 1,2,3,4-tetrahydroisoquinoline-2-carboxylate involves a multi-step process that typically begins with the preparation of the isoquinoline core. Advanced methodologies, including catalytic hydrogenation and Friedel-Crafts alkylation, have been employed to optimize the synthesis pathway. These techniques not only enhance the yield but also ensure the purity of the final product, which is crucial for subsequent biological evaluations.

In terms of pharmacological applications, tert-butyl 1,2,3,4-tetrahydroisoquinoline-2-carboxylate has shown remarkable bioavailability and metabolic stability. Preclinical studies have demonstrated its ability to cross the blood-brain barrier efficiently, making it a promising candidate for central nervous system-related therapies. Furthermore, its low toxicity profile has been validated through extensive in vitro and in vivo assays, underscoring its safety for potential clinical use.

The structural modifications of tert-butyl 1,2,3,4-tetrahydroisoquinoline-2-carboxylate have opened new avenues for exploring its role in material science. For example, researchers have investigated its application as a precursor for advanced polymers and high-performance materials. The incorporation of this compound into polymer matrices has been shown to improve mechanical properties and thermal stability, making it a valuable component in the development of next-generation materials.

Looking ahead, the continued exploration of tert-butyl 1,2,3